9,13-Di-cis-retinoic acid

Specification

• Description: Isotretinoin is a vitamin A derivative used in the treatment of severe acne and some forms of skin, head and neck cancer. Isotretinoin, like many retinoids, can lead to increase in serum aminotransferase levels, but, unlike acitretin and etretinate, isotretinoin has not been clearly implicated in cases of clinically apparent acute liver injury with jaundice.; Cis-retinoic acid is a yellow-orange to orange crystalline powder; orange-brown chunky solid. (NTP, 1992); 9, 13-Di-cis-retinoic acid, also known as 9, 13-di-cis-ra or 9, 13-cis-vitamin-a-acid, belongs to the class of organic compounds known as retinoids. These are oxygenated derivatives of 3, 7-dimethyl-1-(2, 6, 6-trimethylcyclohex-1-enyl)nona-1, 3, 5, 7-tetraene and derivatives thereof. 9, 13-Di-cis-retinoic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 9, 13-di-cis-retinoic acid is primarily located in the membrane (predicted from logP) and cytoplasm.
• CAS No.: 5352-74-9
• Molecular Formula: C20H28O2
• Molecular Weight: 300.4 g/mol
• IUPAC Name: (2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
• Standard InChI: InChI=1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8-,16-14-
• Standard InChI Key: SHGAZHPCJJPHSC-CDMOMSTLSA-N
• Isomeric SMILES: CC1=C(C(CCC1)(C)C)/C=C/C(=C\C=C\C(=C/C(=O)O)\C)/C
• SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
• Canonical SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
• Colorform: Yellow crystals or reddish-orange plates from isopropyl alcohol; Yellowish to orange crystalline powde
• Melting Point: 372 to 374 °F (NTP, 1992); 174-175 °C; 181°C